![molecular formula C16H16N2 B2899917 1-Ethyl-2-(3-methylphenyl)benzimidazole CAS No. 638141-22-7](/img/structure/B2899917.png)
1-Ethyl-2-(3-methylphenyl)benzimidazole
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Description
1-Ethyl-2-(3-methylphenyl)benzimidazole is a chemical compound that belongs to the benzimidazole class of compounds. It is also known as EMB or ethambutol and is commonly used as an antibiotic drug for the treatment of tuberculosis. This compound was first synthesized in the 1960s and has since been widely used in the medical field.
Mechanism of Action
Target of Action
Benzimidazole derivatives have been reported to exhibit diverse pharmacological activities, suggesting that they interact with a variety of biological targets .
Mode of Action
For instance, benzylic halides typically react via an SN2 pathway for primary halides and an SN1 pathway for secondary and tertiary halides, via the resonance-stabilized carbocation .
Biochemical Pathways
For example, they can participate in reactions at the benzylic position, including free radical bromination, nucleophilic substitution, and oxidation .
Pharmacokinetics
Indole derivatives, which share structural similarities with benzimidazoles, are known to have diverse biological and clinical applications .
Result of Action
Benzimidazole derivatives have been reported to exhibit antimicrobial activity, suggesting that they may exert their effects by inhibiting the growth of bacteria .
Action Environment
The action of 1-Ethyl-2-(3-methylphenyl)benzimidazole can be influenced by various environmental factors. For instance, benzimidazoles are known to act as good corrosion inhibitors for extremely aggressive, corrosive acidic media such as 1 M HCl, 1 M HNO3, 1.5 M H2SO4, basic media, 0.1 M NaOH or salt solutions .
Biochemical Analysis
Biochemical Properties
It is known that benzimidazoles can interact with various enzymes, proteins, and other biomolecules . The presence of electron-donating groups (OH, OMe, –NMe 2, –O–CH 2 –C 6 H 5) can cause a significant increase in the biological activity of benzimidazoles .
Cellular Effects
Benzimidazoles have been shown to have bioactivity against cancer cell lines such as A549 (lung), MDA-MB-231 (breast), and PC3 (prostate)
Molecular Mechanism
Benzimidazoles are known to exert their effects at the molecular level, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression
Metabolic Pathways
Benzimidazoles are known to interact with various enzymes and cofactors
Properties
IUPAC Name |
1-ethyl-2-(3-methylphenyl)benzimidazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N2/c1-3-18-15-10-5-4-9-14(15)17-16(18)13-8-6-7-12(2)11-13/h4-11H,3H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KDELMVAAHSGEJC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=CC=CC=C2N=C1C3=CC=CC(=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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